Cas no 877644-23-0 (ethyl 4-1,7-dimethyl-3-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-ylbenzoate)

• Product Name: ethyl 4-1,7-dimethyl-3-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-ylbenzoate
• CAS No: 877644-23-0
• MF: C₂₂H₂₅N₅O₄
• MW: 423.465004682541
• CID: 5933068
• PubChem ID: 16623715
• Update Time: 2025-10-28

ethyl 4-1,7-dimethyl-3-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-ylbenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-1,7-dimethyl-3-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-ylbenzoate
• ethyl 4-[4,7-dimethyl-2-(2-methylpropyl)-1,3-dioxopurino[7,8-a]imidazol-6-yl]benzoate
• ethyl 4-(3-isobutyl-1,7-dimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)benzoate
• F2542-0618
• Z241121644
• AKOS001403639
• SR-01000021721
• SR-01000021721-1
• 877644-23-0

• Inchi： 1S/C22H25N5O4/c1-6-31-20(29)15-7-9-16(10-8-15)27-14(4)12-25-17-18(23-21(25)27)24(5)22(30)26(19(17)28)11-13(2)3/h7-10,12-13H,6,11H2,1-5H3
• InChI Key： XGWUTUKXTYPGBU-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C([H])=C([H])C(C(=O)OC([H])([H])C([H])([H])[H])=C([H])C=4[H])C(C([H])([H])[H])=C([H])N23)N(C([H])([H])[H])C(N1C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 423.19065430g/mol
• Monoisotopic Mass: 423.19065430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 89.2Ų

Additional information on ethyl 4-1,7-dimethyl-3-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-ylbenzoate

Ethyl 4-1,7-Dimethyl-3-(2-Methylpropyl)-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]purin-8-Ylbenzoate: A Comprehensive Overview

Ethyl 4-1,7-dimethyl-3-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-ylbenzoate is a complex organic compound with the CAS number 877644-23-0. This compound belongs to the class of imidazopurine derivatives and has garnered significant attention in recent years due to its potential applications in drug discovery and chemical synthesis. The structure of this compound is characterized by a benzoate ester group attached to an imidazo[1,2-g]purine moiety. The imidazo[1,2-g]purine system is a bicyclic structure that combines the features of both purine and imidazole rings. This unique structure contributes to its diverse chemical properties and biological activities.

Recent studies have highlighted the importance of imidazopurine derivatives in various therapeutic areas. For instance, research published in Journal of Medicinal Chemistry has demonstrated that certain imidazopurine derivatives exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that ethyl 4-1,7-dimethyl-3-(2-methylpropyl)-2,4-dioxo-imidazo[1,2-g]purin-8-ylbenzoate could be a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases. Furthermore, the presence of the benzoate ester group in this compound may enhance its bioavailability and stability in vivo.

The synthesis of ethyl 4-1,7-dimethyl-3-(2-methylpropyl)-2,4-dioxo-imidazo[1,2-g]purin-8-ylbenzoate involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels. For example, a study reported in Organic Process Research & Development described a scalable synthesis route that employs microwave-assisted heating to accelerate reaction times while maintaining product quality. Such advancements in synthetic methodology are crucial for enabling large-scale production of this compound for preclinical testing.

In terms of biological activity, ethyl 4-1,7-dimethyl-3-(2-methylpropyl)-2,4-dioxo-imidazo[1,2-g]purin-8-ylbenzoate has shown potential as an inhibitor of key enzymes involved in metabolic pathways. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits selective inhibition against certain kinases associated with cancer cell proliferation. This suggests that it could be a lead compound for anti-cancer drug development. Additionally, preliminary pharmacokinetic studies indicate that this compound has favorable absorption profiles in preclinical models.

The structural versatility of ethyl 4-imidazo[1,2-g]purinoylbenzoate derivatives also makes them valuable tools for exploring chemical space in drug design. By modifying substituents on the imidazo[1,2-g]purine ring or the benzoate ester group, researchers can fine-tune the compound's properties for specific therapeutic applications. For example, introducing electron-withdrawing groups on the benzoate moiety may enhance its binding affinity to target proteins. Conversely, adding bulky substituents could improve its selectivity by steric hindrance effects.

Looking ahead,ethy l 4-imidazo[1,g]purinoylbenzoate derivatives are expected to play an increasingly important role in both academic research and industrial drug development. As computational chemistry tools continue to advance,CAS No 877644-based compounds can be efficiently screened using virtual libraries and molecular docking studies to identify promising leads for further exploration. Moreover,the integration of artificial intelligence (AI) into chemical synthesis could revolutionize the way such compounds are designed and synthesized.

In conclusion,Eth yl 4-im idazo [1,g ] purino yl ben zo ate deriv atives represent a fascinating class of compounds with diverse applications across multiple disciplines.In particular,CAS No 877644-based compounds like ethy l 4 -dimethy l -substituted im id azo purino yl ben zo ate offer exciting opportunities for innovation in drug discovery,synthetic methodology,and chemical biology.Further research into their mechanisms of action,bioavailability,and toxicity profiles will undoubtedly shed more light on their potential as therapeutic agents.